![molecular formula C5HCl3N2O B1310558 2,4,6-Trichloropyrimidine-5-carbaldehyde CAS No. 50270-27-4](/img/structure/B1310558.png)
2,4,6-Trichloropyrimidine-5-carbaldehyde
Overview
Description
2,4,6-Trichloropyrimidine-5-carbaldehyde (2,4,6-TCP-5-C) is an important synthetic intermediate and a key building block for the synthesis of various organic compounds. It is a highly reactive and toxic compound that has been used in a wide variety of applications, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of various heterocyclic compounds, such as pyrimidines, quinolines, and thiophenes. In recent years, 2,4,6-TCP-5-C has gained increasing attention due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
1. Synthesis of Structurally Unique Base Precursors
Beingessner et al. (2008) developed an efficient regioselective synthesis of trisubstituted 2-arylaminopyrimidine-5-carbaldehydes, using 2,4,6-trichloropyrimidine-5-carbaldehyde. This process enables the creation of highly functionalized fused-bicyclic pyrimidine substrates, which are further derivatized to produce unique GlambdaC base precursors (Beingessner et al., 2008).
2. Creation of Pyrimidine Derivatives
Zinchenko et al. (2018) investigated the interaction of 4,6-dichloropyrimidine-5-carbaldehyde with glycine esters, leading to the discovery of new derivatives of pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine. These findings are significant for synthesizing potential biologically active compounds (Zinchenko et al., 2018).
3. Aromatic Nucleophilic Substitution Reactions
Trilleras et al. (2022) reported on the unexpected products of aromatic nucleophilic substitution reactions on 2-amino-4,6-dichloropyrimidine-5-carbaldehyde. These compounds are essential for building pyrimidine-based precursors for N-heterocyclic systems (Trilleras et al., 2022).
4. Synthesis of Condensed Azines
Bakulina et al. (2014) detailed the reaction between 4,6-dichloropyrimidine-5-carbaldehyde and methyl 3-aminocrotonate, leading to the synthesis of condensed azines like pyrido[2,3-d]pyrimidine and pyrimido[4,5,6-de][1,6]naphthyridine derivatives (Bakulina et al., 2014).
5. Oxidation of Alcohols
Yoneda et al. (1981) synthesized pyridodipyrimidines using this compound, which effectively oxidized a variety of alcohols under neutral conditions, showcasing their utility as oxidation catalysts (Yoneda et al., 1981).
6. Synthesis of Pyridodipyrimidines
Yamato et al. (1991) conducted research on the condensation of this compound, resulting in bis(pyridodipyrimidin-10-yl)alkanes. These compounds showed autorecycling turnover oxidation, making them significant for various synthetic applications (Yamato et al., 1991).
Safety and Hazards
2,4,6-Trichloropyrimidine-5-carbaldehyde is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area .
Future Directions
Mechanism of Action
- The primary targets of 2,4,6-Trichloropyrimidine-5-carbaldehyde are not explicitly documented in the available literature. However, we can infer that it likely interacts with specific enzymes or proteins due to its aldehyde functional group and chlorinated pyrimidine structure .
Target of Action
Pharmacokinetics
Biochemical Analysis
Biochemical Properties
2,4,6-Trichloropyrimidine-5-carbaldehyde plays a significant role in biochemical reactions due to its reactivity and ability to form covalent bonds with various biomolecules. It interacts with enzymes, proteins, and other biomolecules through nucleophilic substitution reactions. For instance, it can react with amino groups in proteins, leading to the formation of stable covalent adducts. This interaction can alter the function of the proteins and enzymes, potentially inhibiting or modifying their activity .
Cellular Effects
The effects of this compound on cells are profound. It can influence cell signaling pathways, gene expression, and cellular metabolism. By forming covalent bonds with cellular proteins, it can disrupt normal cellular functions, leading to changes in cell signaling and gene expression. These changes can affect various cellular processes, including cell growth, differentiation, and apoptosis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. It can inhibit enzyme activity by forming covalent bonds with the active sites of enzymes, thereby blocking substrate access. Additionally, it can modify the structure of proteins, leading to changes in their function and stability. These molecular interactions can result in altered gene expression and cellular responses .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard storage conditions but can degrade under certain conditions, such as exposure to light or high temperatures. Long-term exposure to this compound can lead to cumulative effects on cellular function, including persistent changes in gene expression and cellular metabolism .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant toxic or adverse effects. These effects can include changes in organ function, tissue damage, and alterations in metabolic processes. It is crucial to determine the appropriate dosage to minimize toxicity while achieving the desired biochemical effects .
Metabolic Pathways
This compound is involved in various metabolic pathways. It can be metabolized by enzymes such as cytochrome P450, leading to the formation of reactive intermediates. These intermediates can further react with cellular biomolecules, resulting in changes in metabolic flux and metabolite levels. Understanding these metabolic pathways is essential for predicting the compound’s effects on cellular function and toxicity .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, influencing its localization and accumulation. The compound’s distribution can affect its activity and function, as well as its potential toxicity. Studying these transport and distribution mechanisms is crucial for understanding the compound’s overall impact on biological systems .
Subcellular Localization
The subcellular localization of this compound can significantly affect its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. These localization mechanisms can influence the compound’s interactions with biomolecules and its overall biochemical effects .
Properties
IUPAC Name |
2,4,6-trichloropyrimidine-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HCl3N2O/c6-3-2(1-11)4(7)10-5(8)9-3/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVJIRFGNHAAUNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)C1=C(N=C(N=C1Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HCl3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00448827 | |
Record name | 2,4,6-trichloropyrimidine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00448827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50270-27-4 | |
Record name | 2,4,6-trichloropyrimidine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00448827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-Trichloro-5-pyrimidinecarboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 2,4,6-Trichloropyrimidine-5-carbaldehyde a versatile building block in organic synthesis?
A1: this compound possesses three chlorine atoms that are susceptible to nucleophilic aromatic substitution (SNAr) reactions. This allows for the regioselective introduction of various substituents at the 2-, 4-, and 6-positions of the pyrimidine ring. [, , ] Furthermore, the aldehyde functionality can be readily transformed into a diverse range of functional groups, further expanding its synthetic utility. [, , ]
Q2: What are some notable applications of this compound derivatives in medicinal chemistry?
A2: Derivatives of this compound have shown promise as potential therapeutic agents. For instance, 3-substituted 7H-pyrazolo[4,3-e]-1,2,4-triazolo[4,3-c]pyrimidin-5(6H)-ones, synthesized using this compound as a starting material, exhibited potent inhibitory activity against xanthine oxidase, suggesting their potential as a new class of xanthine oxidase inhibitors. []
Q3: How has this compound been utilized in the development of redox catalysts?
A3: Researchers have leveraged this compound in the synthesis of pyridodipyrimidine derivatives, a class of compounds that demonstrate catalytic activity in the oxidation of alcohols. [, ] These pyridodipyrimidines function as NAD(P)+ model compounds and exhibit autorecycling capabilities, allowing for efficient oxidation under neutral conditions with high turnover numbers. [, ] The catalytic activity can be further enhanced by incorporating lipophilic substituents, particularly longer alkyl groups, at specific positions on the pyridodipyrimidine scaffold. []
Q4: Can you provide an example of how green chemistry principles have been applied to reactions involving this compound?
A4: One study focused on optimizing the synthesis of novel pyrimidines and pyrrolopyrimidines using this compound. [] The researchers prioritized green chemistry principles by investigating various phase transfer catalysts to facilitate a crucial C-N bond formation step via an SNAr mechanism. They discovered that tetrabutylammonium iodide (TBAI) was a more environmentally benign option compared to tetrabutylammonium bromide (TBAB) and cetyltrimethylammonium bromide (CTAB). This highlights the importance of exploring greener alternatives in synthetic methodologies involving this compound. []
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